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Chemical Profile of Triallyl Trimesate

The table below summarizes the key identifiers and physical characteristics of triallyl trimesate as reported

in chemical databases.

Property

Description

CAS Number

Molecular Formula

Average Mass

Synonym

Physical Form

Melting Point

Boiling Point

Density

Flash Point

17832-16-5 [1] [2]

Ci1sH180s [1] [2]

330.33 g/mol [1] [2]

Triallyl 1,3,5-Benzenetricarboxylate [1] [2]

Liquid or low melting point solid (light yellow) [1] [3]

31-34 °C [1]

175-190 °C at 0.1 mm Hg [1]

1.16 g/cm3 [1]

>230 °F [1]
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Primary Technical Roles and Applications

Triallyl trimesate functions primarily as a crosslinking coagent in radical-based curing processes. Its three
allyl groups readily participate in free radical reactions, forming bridges between polymer chains to create a

dense, three-dimensional network [3].

¢ Enhancing Crosslinking in Radical Cures: In radical cure systems, such as electron beam (EB)
irradiation or peroxide curing, the incorporation of polyfunctional monomers (PFMs) like triallyl
trimesate enhances the crosslinking efficiency of the base polymer [4] [5]. This leads to improved
physical properties.

¢ Synthesis of Advanced Materials: Triallyl trimesate is a key monomer in precipitation
polymerization for creating organic powders and crosslinked microspheres. These materials are
valuable for applications such as liquid chromatography, polymeric supports, and flame-retardant
composites [5].

¢ Precursor for Curing Agents: Triallyl trimesate can be epoxidized to produce triglycidyl
trimesate, which is used as a curing agent in coating applications [6].

Experimental Protocols and Key Data

Here is a detailed methodology for using triallyl trimesate in precipitation polymerization, along with key

findings on its performance.

Detailed Methodology: Precipitation Polymerization

This protocol is adapted from a study creating organic powders and crosslinked microspheres [5].

¢ Reaction Setup: Prepare a solution of the triallyl trimesate (TAM) monomer in tetradecane as the
reaction medium.

¢ Initiation: Radical-initiate the polymerization using standard thermal initiators or UV-irradiation
methods suitable for precipitation polymerization [5].

¢ Process: The polymerization leads to the formation of solid particles that precipitate out of the
hydrocarbon solution. The primary particles of TAM-g-tetradecane are reported to be on the order of
500 nm in diameter [5].

¢ Product Composition: The resulting powders are fused aggregates rich in unreacted monomer,
containing approximately 83-88 wt% TAM, indicating a combination of hydrocarbon addition and allyl
group oligomerization [5].
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Performance Data and Efficacy

The crosslinking network formed by triallyl trimesate can be visualized as follows, showing how it

connects polymer chains to enhance material properties:

Triallyl Trimesate
Molecule

Crosslink

Polymer Chain 3

Crosslink

Polymer Chain 1 Polymer Chain 2

Click to download full resolution via product page

> Diagram of the crosslinking network formed by a triallyl trimesate molecule connecting multiple polymer

chains.

Studies on analogous triallyl monomers demonstrate the effectiveness of this structure:

¢ Crosslinking Efficiency: Research on chlorinated polyethylene showed that polyfunctional
monomers (PFMs) with triallyl functionality, such as triallyl cyanurate (TAC) and triallyl
isocyanurate (TAIC), were among the most efficient at enhancing physico-mechanical properties like
tensile strength, elongation at break, hardness, and tear strength when crosslinked by electron
beam irradiation [4].

e Thermal Properties: Fully crosslinked polymers derived from triallyl and divinylbenzene monomers
exhibit superior thermal properties [5]. The trimesate core may also contribute to char formation,
potentially enhancing flame retardancy [5].

Safety and Handling

For researchers handling this compound, note the following safety information:

e Hazard Statements: May be harmful if swallowed, causes skin irritation, causes serious eye irritation,
and may cause respiratory irritation [1].
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¢ Precautionary Measures: Use in well-ventilated areas and wear appropriate personal protective
equipment (PPE) such as gloves and safety glasses [3].
e Storage: Store in a cool place (recommended 2-8°C) [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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